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Compound of Interest

Compound Name: 9-Keto-latanoprost

Cat. No.: B15623680 Get Quote

The proper disposal of 9-Keto-latanoprost, a synthetic prostaglandin analog used in research,

is critical for maintaining laboratory safety and ensuring environmental protection. While this

compound is not classified as hazardous under the Globally Harmonized System (GHS),

adherence to established protocols for chemical waste is mandatory to prevent environmental

release and ensure regulatory compliance.[1] This guide provides a step-by-step operational

plan for the safe handling and disposal of 9-Keto-latanoprost, intended for researchers,

scientists, and drug development professionals.

Hazard Assessment and Safety Ratings
According to its Safety Data Sheet (SDS), 9-Keto-latanoprost is not a classified substance,

and no particular dangers to humans or the environment have been identified.[1] However, it is

essential to follow standard precautionary measures for handling laboratory chemicals.[1] The

hazard ratings for 9-Keto-latanoprost are summarized below.
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Hazard Rating
System

Category Rating Description

NFPA Health 0

No hazard beyond

that of ordinary

combustible material.

Fire 0
Will not burn under

typical fire conditions.

Reactivity 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

HMIS Health 0
No significant risk to

health.

Flammability 0
Materials that will not

burn.

Reactivity 0 Minimal hazard.

Source: 9-keto Latanoprost Safety Data Sheet[1]

Standard Disposal Protocol
Disposal of 9-Keto-latanoprost and its parent compound, latanoprost, must be conducted in

accordance with all applicable local, regional, and national environmental regulations.[2][3][4]

The following procedure outlines the recommended steps for its proper disposal.

Step 1: Initial Assessment & Preparation

Consult Regulations: Before beginning disposal, consult local, state, and federal hazardous

waste regulations to ensure complete and accurate classification and compliance.[5]

Chemical waste generators are responsible for correctly identifying and classifying their

waste.[5]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the compound for disposal.[6]

Segregate Waste: Do not mix 9-Keto-latanoprost with other waste streams unless directed

by your institution's environmental health and safety (EHS) office.

Step 2: Containment

Primary Container: Keep the 9-Keto-latanoprost waste in its original container or a

compatible, sealed, and clearly labeled container.[5][6] The label should include the chemical

name and any known hazard information.

Prevent Contamination: Ensure the container is tightly sealed to prevent leaks or spills.[2]

Step 3: Prohibited Disposal Methods

Do Not Dispose in Household Garbage: This compound must not be disposed of with

household garbage.[2]

Do Not Dispose Down the Drain: Do not allow the product to reach the sewage system or

watercourses.[2] Prostaglandins like latanoprost are considered slightly hazardous to water,

and releasing them into the environment should be avoided.[2][3][4]

Step 4: Final Disposal

Engage a Licensed Waste Contractor: Arrange for the collection and disposal of the chemical

waste through your institution's EHS office or a licensed hazardous waste disposal company.

Incineration: For many non-hazardous pharmaceutical wastes, incineration at an approved

facility is a common and recommended disposal method.[7][8] Destructive techniques are

often advised for pharmaceutical waste to prevent environmental release.[4]

Documentation: Maintain records of the disposal process, including dates, quantities, and

the name of the waste disposal contractor, as required by your institution and local

regulations.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 9-
Keto-latanoprost.

Start: 9-Keto-latanoprost Waste Identified

Consult Institutional & Local Regulations

Classified as Hazardous Waste?

Prepare for Non-Hazardous Chemical Disposal

No (per SDS)

Follow Hazardous Waste Protocol

Yes (per local rule)

Ensure Waste is in a Sealed,
Clearly Labeled Container

Disposal Method Check

Sewer / Drain Disposal

Sewer?

General Trash Disposal

Trash?

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor

Neither

PROHIBITED End: Compliant Disposal

Click to download full resolution via product page
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Caption: Logical workflow for the disposal of 9-Keto-latanoprost.

Spill and Decontamination Procedures
In the event of a spill, collect the material with an inert absorbent and place it in a suitable,

closed container for disposal.[3][5] Ensure the spill area is cleaned thoroughly.[3][6] All cleanup

materials should also be disposed of as chemical waste according to the protocol described

above. For large spills, evacuate non-essential personnel from the area and contact your

institution's safety office immediately.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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